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Compound of Interest

Compound Name: Tetraethyl orthosilicate

Cat. No.: B1682757 Get Quote

Tetraethyl orthosilicate (TEOS), a common silicon source in materials science and chemical

synthesis, requires careful handling and disposal to ensure laboratory safety and

environmental protection. Adherence to proper disposal protocols is critical for minimizing risks

associated with its flammability and reactivity. This guide provides essential safety and

logistical information, including operational and disposal plans, to empower researchers,

scientists, and drug development professionals in the safe management of TEOS waste.

Immediate Safety and Handling Precautions
Before handling TEOS, it is imperative to be familiar with its properties and associated hazards.

TEOS is a flammable liquid and vapor that can cause serious eye irritation and is harmful if

inhaled.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling TEOS. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield are essential.[1][3][4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[1][4]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[2][5] If vapors or aerosols are generated, respiratory protection is required.[5]
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Storage and Handling:

Store TEOS in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

other ignition sources.[4][6][7][8]

Keep containers tightly closed and protect them from physical damage.[6][7][8]

Ground and bond containers when transferring material to prevent static discharge.[2][4]

Use only non-sparking tools.[2][8]

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for tetraethyl
orthosilicate.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 78-10-4

UN Number 1292

Flash Point 37°C (99°F)

Autoignition Temperature 260°C (500°F)

Flammable Limits in Air (% by volume) LEL: 0.9%, UEL: 5.75%

Vapor Density (air=1) 7.2

Specific Gravity (water=1) 0.935 - 0.94 @ 20°C

Source:[3][8]

Table 2: Exposure Limits
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Organization Limit

OSHA PEL (Permissible Exposure Limit) TWA: 100 ppm (850 mg/m³)

ACGIH TLV (Threshold Limit Value) TWA: 10 ppm

NIOSH REL (Recommended Exposure Limit) TWA: 10 ppm (85 mg/m³)

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Laboratory-Scale Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of small quantities of

tetraethyl orthosilicate waste generated in a laboratory setting.

Materials:

Designated, labeled waste container (flammable waste)

Absorbent, non-combustible material (e.g., vermiculite, sand)[3][4][8]

Appropriate PPE (see above)

Chemical fume hood

Procedure:

Waste Collection:

Collect all TEOS-contaminated waste, including unused product, reaction residues, and

contaminated labware (e.g., pipettes, gloves), in a designated and clearly labeled

flammable waste container.

Do not mix TEOS waste with other incompatible waste streams.

Handling Small Spills (for immediate cleanup and disposal):

Should a small spill occur, immediately remove all ignition sources from the area.[8]
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Contain the spill and absorb it with a non-combustible absorbent material like vermiculite

or sand.[3][4][8]

Carefully collect the absorbed material and place it in the designated flammable waste

container.

Clean the spill area thoroughly.

Container Management:

Keep the waste container tightly closed when not in use.[6][7]

Store the waste container in a cool, dry, and well-ventilated area, away from heat and

ignition sources, and separate from incompatible materials.[4][8]

Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[8][9]

Arrange for the disposal of the waste through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal company.[1]

One common method of disposal is through a chemical incinerator equipped with an

afterburner and scrubber.[1][9]

Do not attempt to dispose of TEOS waste down the drain or in regular trash.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of tetraethyl
orthosilicate in a laboratory environment.
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Figure 1. Workflow for the proper disposal of tetraethyl orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682757#tetraethyl-orthosilicate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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